Cas no 529-84-0 (4-Methylesculetin)

• Product Name: 4-Methylesculetin
• CAS No: 529-84-0
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• MDL: MFCD00006859
• CID: 38050
• PubChem ID: 87572768
• Update Time: 2025-06-09

4-Methylesculetin Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-6,7-dihydroxycoumarin
• 6,7-Dihydroxy-4-methylcoumarin
• 4-Methylesculetin, (6,7-Dihydroxy-4-methylcoumarin)
• 4-methylaesculetin
• 4-Methylesculetin
• 6,7-Dihydroxy-4-methyl-2H-chromen-2-one
• 6,7-dihydroxy-4-methylchromen-2-one
• 6.7-Dihydroxy-4-methylcoumarin
• METHYLESCULETIN, 4-(RG) PrintBack
• 6,7-dihydroxy-4-methyl-2h-1-benzopyran-2-on
• 6,7-dihydroxy-4-methyl-2h-1-benzopyran-2-one
• Methyl esculetin
• 4-Methylaes-culetin
• Methylesculetin
• 4-Methylesculetol
• 2H-1-Benzopyran-2-one, 6,7-dihydroxy-4-methyl-
• Coumarin, 6,7-dihydroxy-4-methyl-
• 6,7-Dihydroxy-4-methyl-2H-benzopyran-2-one
• 6,7-Dihydroxy-4-methyl-chromen-2-one
• KVOJTUXGYQVLAJ-UHFFFAOYSA-N
• 6,7-
• H10564
• GS-5460
• SR-01000389898-2
• HY-N4288
• SR-01000389898-1
• SCHEMBL409482
• KBio2_001509
• CS-0032643
• CHEMBL313244
• M0766
• Spectrum3_000592
• AMY25080
• InChI=1/C10H8O4/c1-5-2-10(13)14-9-4-8(12)7(11)3-6(5)9/h2-4,11-12H,1H
• AKOS003241110
• SDCCGMLS-0066617.P001
• s4966
• NSC-688807
• NCGC00178836-01
• KBio2_006645
• DTXSID6060187
• 529-84-0
• EU-0066858
• NSC 688807
• CCG-38534
• AI3-18220
• Spectrum2_000617
• W-200029
• KBio2_004077
• BRN 0162550
• F1011-0383
• NSC11828
• NSC 11828
• KBioSS_001509
• MFCD00006859
• NSC688807
• SPECTRUM1500729
• 132H8N0A91
• DivK1c_006591
• Oprea1_739367
• METHYLESCULETIN, 4-
• CHEBI:145256
• KBio1_001535
• BDBM50078820
• FT-0619082
• Z57109126
• EN300-302703
• 6.7-Dihydroxy-4-methyl-coumari
• Spectrum4_001864
• 4-methy1-6,7-dihydroxycoumarin
• KBio3_001564
• EINECS 208-470-0
• NCGC00095628-02
• A829333
• NS00014763
• KBioGR_002330
• NSC-11828
• Q27251461
• UNII-132H8N0A91
• SR-01000389898
• 5-18-03-00231 (Beilstein Handbook Reference)
• BSPBio_002064
• NCGC00095628-01
• Spectrum_001029
• SPBio_000554
• SpecPlus_000495
• Spectrum5_000428
• ALBB-015650
• 6,7-Dihydroxy-4-methyl-2H-1-benzopyran-2-one; 6,7-Dihydroxy-4-methylcoumarin; 4-Methylaesculetin; Methylesculetin
• BBL027618
• DB-052228
• STL372185
• DTXCID3041322
• DHMC-6,7
• 208-470-0
• FM44824

• MDL： MFCD00006859
• Inchi： 1S/C10H8O4/c1-5-2-10(13)14-9-4-8(12)7(11)3-6(5)9/h2-4,11-12H,1H3
• InChI Key： KVOJTUXGYQVLAJ-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C2C=C(C(=CC1=2)O)O)=O
• BRN： 0162550

Computed Properties

• Exact Mass: 192.04200
• Monoisotopic Mass: 192.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 26
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Powder
• Density: 1.0825 (rough estimate)
• Melting Point: 274-276℃
• Boiling Point: 248.14°C (rough estimate)
• Flash Point: 190.7 °C
• Refractive Index: 1.4440 (estimate)
• Solubility: DMF: soluble
• PSA: 70.67000
• LogP: 1.51260
• pka: 8.72(at 25℃)
• λmax: 348nm, 292nm
• PH: Colorless (4.0) to blue 1 uorescent (6.2)
• Solubility: Soluble in hot water, alcohol, acetic acid, concentrated sulfuric acid and dilute alkali

4-Methylesculetin Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8
• RTECS：GN6384500
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 6,7-dihydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 6,7-dihydroxycoumarins

Additional information on 4-Methylesculetin

4-Methylesculetin (CAS No. 529-84-0): A Comprehensive Overview

4-Methylesculetin, also known by its CAS number 529-84-0, is a naturally occurring coumarin derivative that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound is characterized by its unique chemical structure and diverse biological activities, making it a subject of extensive research and potential therapeutic applications.

The chemical structure of 4-Methylesculetin consists of a coumarin core with a methyl group at the 4-position. This structural feature contributes to its stability and reactivity, which are crucial for its biological functions. The compound can be isolated from various plant sources, including Fraxinus rhynchophylla, Bupleurum scorzonerifolium, and Cynanchum wilfordii. These plants have been used in traditional medicine for centuries, highlighting the long-standing interest in the therapeutic potential of 4-Methylesculetin.

Recent studies have explored the pharmacological properties of 4-Methylesculetin, revealing its multifaceted biological activities. One of the most notable properties is its antioxidant activity. Research has shown that 4-Methylesculetin can effectively scavenge free radicals and reduce oxidative stress, which is implicated in various diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer. For instance, a study published in the Journal of Agricultural and Food Chemistry demonstrated that 4-Methylesculetin exhibits potent antioxidant effects by inhibiting lipid peroxidation and enhancing the activity of antioxidant enzymes.

In addition to its antioxidant properties, 4-Methylesculetin has been investigated for its anti-inflammatory effects. Inflammatory responses are often associated with chronic diseases and tissue damage. A study in the Inflammation Research journal reported that 4-Methylesculetin can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation. This makes it a promising candidate for the treatment of inflammatory conditions like arthritis and inflammatory bowel disease.

The anti-cancer potential of 4-Methylesculetin has also been a focus of recent research. Studies have shown that this compound can induce apoptosis (programmed cell death) in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. A notable study published in the Cancer Letters journal found that 4-Methylesculetin inhibits cell proliferation by targeting multiple signaling pathways involved in cancer progression, such as the PI3K/AKT and MAPK pathways.

Beyond its direct biological activities, 4-Methylesculetin has also been explored for its potential as a photoprotective agent. UV radiation is a major environmental factor that can cause skin damage and increase the risk of skin cancer. Research has shown that 4-Methylesculetin can protect skin cells from UV-induced damage by scavenging reactive oxygen species (ROS) and modulating cellular signaling pathways. This property makes it a valuable ingredient in skincare products designed to prevent sun damage.

The pharmacokinetic properties of 4-Methylesculetin have also been studied to understand its bioavailability and metabolism. Research indicates that this compound is well-absorbed after oral administration and undergoes extensive metabolism in the liver. The metabolites formed are primarily excreted via urine and feces. Understanding these pharmacokinetic parameters is crucial for optimizing dosing regimens and developing effective formulations for therapeutic use.

In conclusion, 4-Methylesculetin (CAS No. 529-84-0) is a versatile compound with a wide range of biological activities, including antioxidant, anti-inflammatory, anti-cancer, and photoprotective effects. Its unique chemical structure and diverse pharmacological properties make it an attractive target for further research and potential therapeutic applications. As ongoing studies continue to unravel its mechanisms of action and optimize its use, 4-Methylesculetin holds promise as a valuable tool in both basic science research and clinical practice.